Cas no 1351651-70-1 (N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1351651-70-1
• MF: C₁₇H₁₆F₃NO₃S
• MW: 371.374053955078
• CID: 5771969
• PubChem ID: 71782191
• Update Time: 2025-06-14

N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide
• AKOS024524483
• VU0525536-1
• 1351651-70-1
• N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-3-(trifluoromethyl)benzene-1-sulfonamide
• N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]-3-(trifluoromethyl)benzenesulfonamide
• F5857-5545

• Inchi： 1S/C17H16F3NO3S/c18-17(19,20)13-5-3-6-14(10-13)25(23,24)21-11-16(22)9-8-12-4-1-2-7-15(12)16/h1-7,10,21-22H,8-9,11H2
• InChI Key： ADQBXZZXKBWJJB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NCC1(C2C=CC=CC=2CC1)O)(=O)=O

Computed Properties

• Exact Mass: 371.08029903g/mol
• Monoisotopic Mass: 371.08029903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-3-(trifluoromethyl)benzene-1-sulfonamide

Comprehensive Overview of N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1351651-70-1)

N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-3-(trifluoromethyl)benzene-1-sulfonamide is a specialized sulfonamide derivative with a unique molecular structure that combines a dihydroindenyl moiety with a trifluoromethylbenzene group. This compound, identified by CAS No. 1351651-70-1, has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of the hydroxy and sulfonamide functional groups enhances its reactivity, making it a versatile intermediate for synthetic chemistry.

In recent years, the demand for fluorinated compounds like N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-3-(trifluoromethyl)benzene-1-sulfonamide has surged, driven by their stability and bioactivity. Researchers are particularly interested in its potential role as a building block for small-molecule inhibitors, which are crucial in targeting enzymes and receptors in therapeutic development. The trifluoromethyl group is known to improve metabolic stability and membrane permeability, making this compound a valuable candidate for medicinal chemistry applications.

The synthesis of CAS No. 1351651-70-1 involves multi-step organic reactions, including sulfonylation and hydroxylation, to achieve high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity. Given its complexity, this compound is often sourced from specialized chemical suppliers who adhere to stringent quality control standards. Its molecular weight and solubility properties are critical for researchers optimizing its use in various formulations.

From an industrial perspective, N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-3-(trifluoromethyl)benzene-1-sulfonamide is explored for its potential in crop protection and polymer chemistry. The trifluoromethylbenzene moiety contributes to its efficacy as a pesticide intermediate, while the sulfonamide group offers opportunities for designing high-performance materials. Environmental and regulatory considerations are also key factors in its development, as sustainability becomes a priority in chemical innovation.

Frequently asked questions about this compound include its storage conditions, handling precautions, and commercial availability. Researchers often seek data on its toxicity profile and compatibility with other reagents. As the scientific community continues to explore its applications, CAS No. 1351651-70-1 remains a subject of ongoing study, with publications highlighting its role in biocatalysis and green chemistry initiatives.

In summary, N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-3-(trifluoromethyl)benzene-1-sulfonamide represents a promising chemical entity with diverse applications. Its structural features and functional groups make it a valuable tool for advancing research in life sciences and material engineering. As interest in fluorinated sulfonamides grows, this compound is poised to play a pivotal role in future innovations.